9H-fluoren-9-one O-(2-fluorobenzoyl)oxime

• IUPAC Name: (fluoren-9-ylideneamino) 2-fluorobenzoate
• InChI: InChI=1S/C20H12FNO2/c21-18-12-6-5-11-17(18)20(23)24-22-19-15-9-3-1-7-13(15)14-8-2-4-10-16(14)19/h1-12H
• InChI Key: JPYCZGOGXNEFTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C2=NOC(=O)C4=CC=CC=C4F
• Molecular Formula: C20H12FNO2
• Molecular Weight: 317.3 g/mol

Description

9H-fluoren-9-one O-(2-fluorobenzoyl)oxime is a chemical compound derived from fluorene, known for its unique structural and chemical characteristics. This compound is of interest due to its potential applications in various fields, including material science and organic chemistry.

Synthesis Analysis

The synthesis of fluoren-9-ones, closely related to 9H-fluoren-9-one O-(2-fluorobenzoyl)oxime, can be achieved through various methods. For instance, Campo and Larock (2002) demonstrated the synthesis of various substituted fluoren-9-ones using palladium-catalyzed cyclocarbonylation of o-halobiaryls, showing high yields and good regioselectivity (Campo & Larock, 2002).

Molecular Structure Analysis

The molecular structure of related fluoren-9-one derivatives has been extensively studied. Bugenhagen et al. (2014) analyzed the crystal structure of fluoren-9-one oxime, finding that the fluorene system and the oxime group are coplanar, with significant intramolecular interactions (Bugenhagen et al., 2014).

Chemical Reactions and Properties

Reactivity studies of fluoren-9-one derivatives show diverse chemical behaviors. For example, Xu et al. (2015) developed an efficient synthesis of 9H-fluorene derivatives via Pd(0)-catalyzed cross-coupling reactions, highlighting the reactivity and versatility of these compounds (Xu et al., 2015).

Physical Properties Analysis

The physical properties of fluoren-9-one derivatives have been a subject of interest. Johnson and Jones (1986) determined the crystal structure of a dimethyl derivative of 9H-fluoren-9-one, revealing insights into its planarity and bond lengths, which are crucial for understanding its physical properties (Johnson & Jones, 1986).

Chemical Properties Analysis

The chemical properties of fluoren-9-one derivatives, such as their emission and sensing abilities, have been explored. For instance, Gharaibeh et al. (2011) reported on the broad emission properties of fluoren-9-one oxime when confined in a polyphenylsilsesquioxane matrix, highlighting its potential applications in photoluminescence (Gharaibeh et al., 2011).